1. Home
  2. Product
  3. Reference Standards
  4. Cephaeline Hydrobromide
Cephaeline Hydrobromide Cephaeline Hydrobromide
Brand Name: Vulcanchem
CAS No.: 1408246-78-5
VCID: VC0047211
InChI: InChI=1S/C28H38N2O4.BrH/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23;/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3;1H/t17-,20-,23+,24-;/m0./s1
SMILES: CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)O)OC)OC)OC.Br
Molecular Formula: C28H39BrN2O4
Molecular Weight: 547.534

Cephaeline Hydrobromide

CAS No.: 1408246-78-5

Reference Standards

VCID: VC0047211

Molecular Formula: C28H39BrN2O4

Molecular Weight: 547.534

Cephaeline Hydrobromide - 1408246-78-5

CAS No. 1408246-78-5
Product Name Cephaeline Hydrobromide
Molecular Formula C28H39BrN2O4
Molecular Weight 547.534
IUPAC Name (1R)-1-[[(2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl]methyl]-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol;hydrobromide
Standard InChI InChI=1S/C28H38N2O4.BrH/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23;/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3;1H/t17-,20-,23+,24-;/m0./s1
Standard InChIKey IMINJYRRSNHIAA-QJAXAJGISA-N
SMILES CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)O)OC)OC)OC.Br
Synonyms (1R)-1-[[(2S,3R,11bS)-3-Ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-6-isoquinolinol Hydrobromide; 7’,10,11-Trimethoxyemetan-6’-ol Hydrobromide; Desmethylemetine Hydrobromide;
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19